Cas no 53731-17-2 (3-fluoro-3-methylbut-1-yne)

• Product Name: 3-fluoro-3-methylbut-1-yne
• CAS No: 53731-17-2
• MF: C₅H₇F
• MW: 86.1074850559235
• CID: 356508
• PubChem ID: 23234136
• Update Time: 2025-06-10

3-fluoro-3-methylbut-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Butyne, 3-fluoro-3-methyl-
• 3-fluoro-3-methylbut-1-yne
• 53731-17-2
• EN300-1768323
• DTXSID50631363
• AMY30164

• Inchi： 1S/C5H7F/c1-4-5(2,3)6/h1H,2-3H3
• InChI Key： JVNFRNRYLLRJNE-UHFFFAOYSA-N
• SMILES： FC(C#C)(C)C

Computed Properties

• Exact Mass: 86.05321
• Monoisotopic Mass: 86.053178385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-fluoro-3-methylbut-1-yne

Chemical Profile of 3-fluoro-3-methylbut-1-yne (CAS No. 53731-17-2)

3-fluoro-3-methylbut-1-yne, identified by the Chemical Abstracts Service Number (CAS No.) 53731-17-2, is a fluorinated alkyne that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its versatile structural framework. This compound features a linear carbon chain with a terminal alkyne group and a fluorine substituent at the third carbon position, alongside a methyl group. Such structural motifs make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The unique combination of fluorine and triple bond functionalities in 3-fluoro-3-methylbut-1-yne imparts distinct chemical properties that are highly useful in medicinal chemistry. Fluorine atoms are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates, including metabolic stability, lipophilicity, and binding affinity. The presence of a triple bond provides a reactive site for further functionalization, enabling the construction of diverse molecular architectures. These attributes have positioned this compound as a key building block in the synthesis of small-molecule inhibitors, ligands, and other pharmacologically relevant compounds.

In recent years, there has been growing interest in the application of 3-fluoro-3-methylbut-1-yne in the development of bioactive molecules. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers and inflammatory diseases. The fluorine substituent can enhance the binding affinity of such inhibitors to their target enzymes by improving interactions with specific amino acid residues in the active site. Additionally, the alkyne functionality allows for facile introduction of other functional groups through cross-coupling reactions, such as Sonogashira or Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex heterocyclic scaffolds.

Another emerging application of 3-fluoro-3-methylbut-1-yne is in the synthesis of fluorinated analogs of natural products. Natural products continue to be a rich source of bioactive compounds, and fluorination strategies can enhance their potency and selectivity. For instance, researchers have utilized 3-fluoro-3-methylbut-1-yne to introduce fluorine atoms into terpenoid frameworks, leading to the discovery of novel antimicrobial and anti-inflammatory agents. The ability to precisely incorporate fluorine at specific positions within these complex structures is facilitated by the reactivity of the alkyne group, which can be selectively functionalized under mild conditions.

The synthetic utility of 3-fluoro-3-methylbut-1-yne is further underscored by its role in polymer chemistry. Fluorinated alkyne derivatives are being explored as monomers or crosslinking agents for high-performance polymers that exhibit enhanced thermal stability, chemical resistance, and biocompatibility. These materials have potential applications in medical devices, coatings, and electronic materials. The incorporation of fluorine into polymeric structures can also improve their hydrophobicity and biodegradability, making them more suitable for biomedical applications such as drug delivery systems.

Advances in computational chemistry have also contributed to the growing use of 3-fluoro-3-methylbut-1-yne as a synthetic intermediate. Molecular modeling studies have demonstrated that fluorinated alkynes can serve as effective scaffolds for designing molecules with specific binding properties. By leveraging computational tools, chemists can predict how modifications to the structure of 3-fluoro-3-methylbut-1-yne will affect its interactions with biological targets. This approach has accelerated the discovery process by allowing researchers to prioritize promising candidates before conducting experimental synthesis.

In conclusion,3-fluoro-3-methylbut-1-yne (CAS No. 53731-17-2) represents a versatile and highly functional compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for organic synthesis, pharmaceutical development, polymer chemistry, and materials science. As research continues to uncover new methodologies for utilizing fluorinated alkynes,3-fluoro-3-methylbut-1-yne is expected to remain at the forefront of innovation in synthetic chemistry and its related fields.